Cas no 53817-59-7 (2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI))
53817-59-7 structure
Product Name:2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI)
CAS No:53817-59-7
MF:C30H56O4
MW:480.763250350952
CID:367942
PubChem ID:103846
Update Time:2025-04-19
2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI)
- diisotridecyl maleate
- bis(11-methyldodecyl) but-2-enedioate
- 53817-59-7
- DTXSID30968604
- EINECS 258-804-4
- NS00057799
-
- Inchi: 1S/C30H56O4/c1-27(2)21-17-13-9-5-7-11-15-19-25-33-29(31)23-24-30(32)34-26-20-16-12-8-6-10-14-18-22-28(3)4/h23-24,27-28H,5-22,25-26H2,1-4H3
- InChI Key: JEHBOJVFHNCQJZ-UHFFFAOYSA-N
- SMILES: O(C(C=CC(=O)OCCCCCCCCCCC(C)C)=O)CCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 480.41808
- Monoisotopic Mass: 480.418
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 26
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 11.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.915
- Boiling Point: 539°Cat760mmHg
- Flash Point: 252.6°C
- Refractive Index: 1.462
- PSA: 52.6
2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
53817-59-7 (2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI)) Related Products
- 1330-75-2(Diisooctyl fumarate)
- 1330-76-3(Bis(6-methylheptyl) maleate)
- 2997-85-5(Dioctyl fumarate)
- 142-16-5(Bis(2-ethylhexyl)maleate)
- 19139-31-2(Di-N-hexyl Fumarate)
- 105-76-0(Dibutyl maleate)
- 2915-53-9(Dioctyl maleate)
- 19089-92-0(Hexyl trans-2-butenoate)
- 105-75-9(Dibutyl fumarate)
- 1330-61-6(Isodecyl acrylate)
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